Cas no 143826-97-5 (Heptanamide, 5-methyl-)

• Product Name: Heptanamide, 5-methyl-
• CAS No: 143826-97-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 200231
• PubChem ID: 177806
• Update Time: 2025-04-19

Heptanamide, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, 5-methyl-
• 5-methylheptanamide
• 5-Methylheptanimidic acid
• DTXSID60932116
• 143826-97-5
• AKOS006361340
• SCHEMBL16539159
• SCHEMBL22485400

• Inchi： 1S/C8H17NO/c1-3-7(2)5-4-6-8(9)10/h7H,3-6H2,1-2H3,(H2,9,10)
• InChI Key： PVDIWSSUJZTYJS-UHFFFAOYSA-N
• SMILES： O=C(CCCC(C)CC)N

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.8

Experimental Properties

• Density: 0.885
• Boiling Point: 274.6°C at 760 mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.44
• PSA: 43.09